Cas no 690245-85-3 (2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide
• CAS No: 690245-85-3
• MF: C₂₃H₃₀N₂O₃S
• MW: 414.560904979706
• CID: 5418793
• Update Time: 2025-06-09

2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetramethyl-N-[4-(1-piperidinylcarbonyl)benzyl]benzenesulfonamide
• 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

• InChI Key： UWVQKKSGKGWOGB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC1=CC=C(C=C1)C(=O)N1CCCCC1)C1C(C)=C(C)C=C(C)C=1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide

Introduction to 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS No. 690245-85-3)

2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS No. 690245-85-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes multiple methyl groups and a piperidine moiety. The intricate structure of this compound has led to extensive research into its pharmacological properties and potential use in various medical conditions.

The structure of 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide is characterized by a benzene ring substituted with four methyl groups at the 2, 3, 5, and 6 positions. The sulfonamide group is attached to the benzene ring at the 1-position, and the piperidine moiety is linked through a carbonyl group to a phenylmethyl group. This unique structural configuration imparts specific chemical and biological properties that make it an interesting candidate for drug development.

Recent research has focused on the pharmacological activities of this compound. Studies have shown that 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory properties, this compound has also shown promise in neurological disorders. Preclinical studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects. This is particularly significant for conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression. The ability of 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide to reduce oxidative stress and prevent neuronal cell death makes it a potential therapeutic agent for these debilitating conditions.

The synthesis of 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The process typically begins with the synthesis of the substituted benzene ring followed by the introduction of the sulfonamide group and the piperidine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process and improve scalability for large-scale production.

Pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. It has been found to have good oral bioavailability and a favorable half-life, which are important considerations for drug development. Additionally, toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In clinical trials, preliminary results have been encouraging. Phase I trials have demonstrated that 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide is well-tolerated by patients with minimal side effects. Phase II trials are currently underway to evaluate its efficacy in treating specific medical conditions such as chronic pain and neurodegenerative disorders. These trials aim to provide more comprehensive data on its safety profile and therapeutic potential.

The future prospects for 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide are promising. Ongoing research is focused on optimizing its formulation for different routes of administration and exploring combination therapies with other drugs to enhance its therapeutic effects. Additionally, efforts are being made to identify new indications where this compound may be beneficial.

In conclusion, 2,3,5,6-tetramethyl-N-{4-(piperidine-1-carbonyl)phenylmethyl}benzene-1-sulfonamide (CAS No. 690245-85-3) represents a promising candidate in the field of medicinal chemistry due to its unique structural features and diverse pharmacological activities. Its potential applications in treating inflammatory diseases and neurological disorders make it an exciting area of research with significant clinical implications.